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Compound of Interest

Compound Name: 4-Amino-5-methylisophthalonitrile

Cat. No.: B2842811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Amino-5-methylisophthalonitrile (CAS No: 98589-70-9), a key intermediate in various

synthetic processes. Due to the limited availability of a specific Safety Data Sheet (SDS) for

this compound, this guide synthesizes information from available data on structurally similar

aromatic amines and isophthalonitriles to provide a robust framework for its safe handling in a

research and development setting.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 4-Amino-5-
methylisophthalonitrile is fundamental to its safe handling. The table below summarizes key

identification and property data.
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Property Value Reference

CAS Number 98589-70-9 [1][2][3]

Molecular Formula C₉H₇N₃ [3]

Molecular Weight 157.17 g/mol [3]

Appearance Solid (form may vary)

Purity
Typically >98% for research

grades

Storage Temperature
2-8°C for long-term storage is

recommended

Hazard Identification and Classification
While a specific GHS classification for 4-Amino-5-methylisophthalonitrile is not readily

available, based on the known hazards of aromatic amines and nitriles, the following potential

hazards should be assumed.

Hazard Class Potential Hazard Statement

Acute Toxicity (Oral) Harmful if swallowed.

Acute Toxicity (Dermal) Harmful in contact with skin.

Acute Toxicity (Inhalation) Harmful if inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Chronic Hazards

Aromatic amines are a class of compounds with

potential for long-term health effects, including

carcinogenicity.[4][5][6] Nitrile compounds can

release cyanide upon metabolism or

decomposition, leading to systemic toxicity.[7][8]

[9]
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Safe Handling and Personal Protective Equipment
(PPE)
A risk-assessed and strictly adhered to handling protocol is critical to minimize exposure. The

following workflow outlines the essential steps for the safe handling of powdered 4-Amino-5-
methylisophthalonitrile in a laboratory setting.
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Cleanup & Disposal
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Don PPE
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Decontaminate Glassware & Surfaces

After Experiment
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Caption: Workflow for the safe handling of 4-Amino-5-methylisophthalonitrile.
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Personal Protective Equipment (PPE)
The following table details the minimum required PPE for handling this compound.

PPE Category Specification

Hand Protection

Chemical-resistant gloves (Nitrile rubber is a

suitable choice for incidental contact).[10]

Always inspect gloves for integrity before use.

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body

A laboratory coat should be worn at all times.

For larger quantities or when there is a risk of

splashing, consider a chemical-resistant apron

and arm sleeves.

Respiratory

All handling of powdered 4-Amino-5-

methylisophthalonitrile should be conducted in a

certified chemical fume hood to avoid inhalation

of dust. If a fume hood is not available, a

properly fitted respirator with a particulate filter

(P100) and an organic vapor cartridge is

mandatory.

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[11]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 1-2 glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Accidental Release Measures
The following diagram outlines the logical steps for responding to a spill.

Spill Occurs Evacuate Immediate Area Don Appropriate PPE
Contain the Spill

(use absorbent pads)
Neutralize with 10% Acetic Acid

(for small spills)
Absorb with Inert Material
(e.g., vermiculite, sand)

Collect into a Labeled
Hazardous Waste Container

Decontaminate Spill Area
Dispose of Waste

(follow institutional guidelines)

Click to download full resolution via product page

Caption: Logical flow for responding to a spill of 4-Amino-5-methylisophthalonitrile.

Storage and Disposal
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Proper storage and disposal are essential to maintain the integrity of the compound and ensure

safety.

Storage
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Long-

term storage at 2-8°C is recommended.

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and sources of

ignition.

Disposal
Waste: All waste materials, including contaminated PPE and spill cleanup materials, must be

disposed of as hazardous chemical waste.

Procedure: Follow all local, state, and federal regulations for hazardous waste disposal. Do

not dispose of down the drain or in regular trash.

Experimental Protocols: General Handling of a
Powdered Aromatic Amine
The following is a generalized experimental protocol for the handling of a powdered chemical

like 4-Amino-5-methylisophthalonitrile. This should be adapted to the specific requirements

of your experiment.

Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Cover the work surface of the fume hood with absorbent, disposable bench paper.

Assemble all necessary glassware, reagents, and equipment within the fume hood.

Prepare a spill kit and have it readily accessible.

Don all required PPE as outlined in Section 3.1.
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Weighing and Transfer:

Use an analytical balance inside the fume hood or a balance with a draft shield.

Use a spatula to carefully transfer the desired amount of the compound to a tared

weighing boat or directly into the reaction vessel.

Avoid creating dust. If any powder is spilled, clean it up immediately following the spill

procedures.

Close the primary container tightly after use.

Reaction Setup:

If dissolving the compound, add the solvent slowly to the solid to minimize splashing.

Ensure the reaction is conducted in a closed or contained system within the fume hood.

If the reaction is to be heated, use a controlled heating source such as a heating mantle

with a temperature controller.

Post-Experiment Cleanup:

Quench the reaction safely according to your specific experimental protocol.

Clean all glassware within the fume hood. A preliminary rinse with a suitable solvent can

be collected as hazardous waste.

Wipe down the work surface of the fume hood with an appropriate decontaminating

solution.

Dispose of all waste, including bench paper and contaminated disposables, in the

designated hazardous waste container.

Remove PPE in the correct order to avoid self-contamination and dispose of it as

hazardous waste.

Wash hands and arms thoroughly with soap and water.
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This guide is intended to provide a framework for the safe handling of 4-Amino-5-
methylisophthalonitrile. It is imperative that all users consult with their institution's

Environmental Health and Safety (EHS) department and conduct a thorough risk assessment

before beginning any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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